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Compound of Interest

Compound Name: J-104129

Cat. No.: B15574322

For Researchers, Scientists, and Drug Development Professionals

Introduction

J-104129 is a potent and highly selective antagonist of the muscarinic M3 receptor,
demonstrating significantly lower affinity for the M2 receptor subtype.[1] This selectivity makes
it a valuable pharmacological tool for investigating the role of M3 receptors in mediating airway
smooth muscle (ASM) contraction and for evaluating potential therapeutic agents targeting
bronchoconstriction. In the airways, acetylcholine released from parasympathetic nerves acts
on M3 receptors on ASM cells, triggering a signaling cascade that leads to muscle contraction
and airway narrowing.[2][3][4] By selectively blocking these receptors, J-104129 can effectively
inhibit acetylcholine-induced bronchoconstriction.[1]

These application notes provide detailed protocols for utilizing J-104129 in common ex Vivo
and in vitro models of airway smooth muscle contraction, along with relevant quantitative data
and a diagram of the underlying signaling pathway.

Data Presentation

The following table summarizes the quantitative data for J-104129, highlighting its potency and
selectivity for the muscarinic M3 receptor.
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Parameter Species/Tissue Value Reference
Ki (M3 Receptor) Human (recombinant) 4.2 nM [1]
Ki (M2 Receptor) Human (recombinant) 490 nM [1]
Selectivity (M2/M3) - ~120-fold [1]

KB (ACh-induced

) Isolated Rat Trachea 3.3nM [1]
contraction)

ED50 (ACh-induced Rat (in vivo, oral

0.58 mg/k 1115
bronchoconstriction) admin.) 9’kg [11(5]

Signaling Pathways
Muscarinic M3 Receptor Signaling in Airway Smooth
Muscle Contraction

The binding of acetylcholine (ACh) to the M3 muscarinic receptor on airway smooth muscle
cells initiates a well-defined signaling cascade, leading to muscle contraction. This process is
primarily mediated through the Gq protein pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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